Cas no 70465-64-4 (3-propylthymidine)

3-propylthymidine structure
3-propylthymidine structure
Product Name:3-propylthymidine
CAS No:70465-64-4
MF:C13H20N2O5
MW:284.308303833008
CID:1743673
PubChem ID:155377
Update Time:2025-04-21

3-propylthymidine Chemical and Physical Properties

Names and Identifiers

    • 3-propylthymidine
    • Thymidine, 3-propyl-
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-3-propylpyrimidine-2,4-dione
    • CHEMBL3229792
    • DTXSID70220738
    • 70465-64-4
    • Inchi: 1S/C13H20N2O5/c1-3-4-14-12(18)8(2)6-15(13(14)19)11-5-9(17)10(7-16)20-11/h6,9-11,16-17H,3-5,7H2,1-2H3/t9-,10+,11+/m0/s1
    • InChI Key: BSXSIHVEAFABHS-HBNTYKKESA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N(CCC)C1=O)=O)O

Computed Properties

  • Exact Mass: 284.1373
  • Monoisotopic Mass: 284.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 90.3Ų

Experimental Properties

  • PSA: 90.31
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